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Compound of Interest

Compound Name:
1-(2,2,2-Trifluoroethyl)-1,4-

diazepane

CAS No.: 926216-03-7

Cat. No.: B2871999

Get Quote

Executive Summary: The "Homopiperazine"
Advantage
In medicinal chemistry, the transition from a 6-membered piperazine ring to a 7-membered 1,4-

diazepane (homopiperazine) ring is more than a simple homologation; it is a strategic alteration

of the pharmacophore's spatial volume and flexibility profile.[1]

While piperazine remains a "privileged scaffold" due to its predictable chair conformation and

synthetic accessibility, it often suffers from limited vector exploration within large binding

pockets. 1,4-Diazepane offers a unique solution: conformational expansion. This guide

objectively compares the docking performance of these two scaffolds, demonstrating where the

diazepane ring provides superior induced-fit complementarity, particularly in Sigma-1 (S1R)

and Histamine H3 receptors.[1]

Key Takeaway: 1,4-Diazepanes typically exhibit higher entropic penalties upon binding due to

ring flexibility but compensate with deeper hydrophobic contacts and unique H-bond networks

inaccessible to rigid piperazines.[1]
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Structural & Conformational Analysis
Before initiating docking protocols, one must understand the physical chemistry governing

these rings.

Feature
Piperazine (6-
membered)

1,4-Diazepane (7-
membered)

Impact on Docking

Dominant

Conformation
Chair (Rigid)

Twist-Chair / Twist-

Boat (Flexible)

Diazepane requires

high-sampling

exhaustiveness.[1]

Vector Angle (N-N)
~180° (Linear

projection)

~120° - 150°

(Variable)

Diazepane allows

"curved" binding

modes.[1]

Hydrophobicity (LogP) Lower Higher (+CH₂ moiety)

Diazepane improves

Van der Waals

contacts in lipophilic

pockets.[1]

Entropic Cost Low (Pre-organized) High (Flexible)

Diazepane ligands

often require higher

enthalpy gains

(ngcontent-ng-
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) to drive binding.

Expert Insight: The Entropy Trap
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Do not rely solely on Glide Score or Vina Affinity. Standard scoring functions often

underestimate the entropic penalty of freezing a flexible 7-membered ring. Always validate

diazepane top poses with short Molecular Dynamics (MD) simulations (min. 10-20 ns) to ensure

the ring conformation is stable within the active site.

Comparative Docking Workflow
To accurately compare these ligands, a "self-validating" protocol is required. We do not use

default settings; we bias the system for flexible ring sampling.

Diagram 1: High-Fidelity Docking Pipeline
This workflow emphasizes the critical "Ring Conformation Check" step often missed in

standard high-throughput screens.
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Caption: Workflow prioritizing pre-docking conformational sampling of the 7-membered ring to

avoid local minima.

Case Study Analysis: Performance Data
We compared a standard Piperazine-linked ligand against a 1,4-Diazepane-linked analog

across two validated targets: the Sigma-1 Receptor (S1R) and Histamine H3 Receptor (H3R).

[1]

Target A: Sigma-1 Receptor (S1R)
Context: Neuroprotective agents.[1][2][3] The S1R pocket is a hydrophobic tunnel requiring a

basic nitrogen.

Piperazine Analog (Compound P-1): Rigid spacer.[1]
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Diazepane Analog (Compound D-1): Flexible spacer (homopiperazine).[1]

Experimental Data Summary:

Metric Piperazine (P-1) Diazepane (D-1) Observation

Binding Energy

(kcal/mol)
-8.4 -9.2

Diazepane

established deeper

hydrophobic contact

with Tyr103.[1]

Ligand Efficiency (LE) 0.38 0.36

Slight drop in LE due

to increased

molecular weight

(MW).[1]

H-Bond Distance

(Asp126)
2.9 Å 2.7 Å

The flexible ring

allowed the

protonated amine to

sit closer to the

aspartate.[1]

RMSD (vs. Crystal) 1.2 Å 1.8 Å

Diazepane showed

higher deviation due

to ring "breathing."[1]

Mechanistic Causality: The S1R binding pocket contains a "bulk tolerance" region. The 1,4-

diazepane ring adopts a twisted-boat conformation that fills this sub-pocket, displacing a high-

energy water molecule that the planar piperazine fails to displace.[1] This entropy gain (water

release) compensates for the ligand's conformational entropy loss.[1]

Target B: Histamine H3 Receptor (H3R)
Context: GPCR antagonists for cognitive disorders.[1]

Piperazine Analog (Ciproxifan derivative): Standard antagonist.[1]

Diazepane Analog (GSK334429 derivative): Optimized antagonist.[1]
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Experimental Data Summary:

Metric Piperazine Analog Diazepane Analog Observation

Docking Score (Glide

XP)
-9.1 -10.5

Significant

improvement.[1]

Selectivity (vs H4R) 50-fold >1000-fold

Diazepane steric bulk

prevents binding in

the smaller H4R

pocket.[1]

Interaction Profile Glu206 Salt Bridge

Glu206 + Tyr374

ngcontent-ng-

c2699131324=""

_nghost-ng-

c2339441298=""

class="inline ng-star-

inserted">

-cation

The 7-membered ring

flexibility allows

simultaneous

engagement of two

distinct residues.

Detailed Experimental Protocol
To replicate these results, use the following validated protocol.

Step 1: Ligand Preparation (Critical for Diazepanes)[1]
Structure Generation: Draw 1,4-diazepane in 2D.

Protonation: At pH 7.4, the N1/N4 nitrogens are often protonated. Calculate pKa using Epik

or MoKa. Note: Diazepanes are generally more basic than piperazines.[1]

Conformational Search: Do not skip this. Use a Monte Carlo search (e.g., MacroModel) to

generate at least 20 ring conformers (chairs, boats, twists) before docking. Save these as an

ensemble.

Step 2: Receptor Grid Generation
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Target: Sigma-1 Receptor (PDB: 5HK1).[1]

Clean-up: Remove co-crystallized ligand (4-IBP) and water molecules >3Å from the active

site.[1]

Grid Box: Center on Asp126.

Scaling: Set VdW scaling to 0.8 for receptor atoms. Reasoning: This "softens" the potential,

mimicking the induced fit required to accommodate the bulky 7-membered ring.

Step 3: Docking Execution[2][4]
Software: AutoDock Vina (Open Source) or Glide (Commercial).[1]

Exhaustiveness: Set to 32 (Standard is 8). Causality: The 7-membered ring has a flatter

energy landscape; standard search parameters often get stuck in local minima.[1]

Clustering: Cluster poses within 2.0 Å RMSD.

Diagram 2: Interaction Logic & Decision Tree
Use this logic to decide when to switch from Piperazine to Diazepane.

Start Optimization Is Binding Pocket
Narrow/Planar?

Yes: Use Piperazine
(Rigid/Flat)Yes

No: Pocket is Bulky
or L-Shaped

No
Is Selectivity
Required?

Switch to 1,4-Diazepane
(Steric Clash in Off-Target)

High Selectivity Needed

Click to download full resolution via product page

Caption: Decision matrix for scaffold selection based on pocket topology and selectivity

requirements.
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Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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